Cas no 89519-92-6 (7-fluorotetraphen-4-ol)

7-fluorotetraphen-4-ol structure
7-fluorotetraphen-4-ol structure
Product Name:7-fluorotetraphen-4-ol
CAS No:89519-92-6
MF:C18H11FO
MW:262.277748346329
CID:1942303
PubChem ID:150240
Update Time:2025-04-21

7-fluorotetraphen-4-ol Chemical and Physical Properties

Names and Identifiers

    • 7-fluorotetraphen-4-ol
    • 7-Fluorobenz(a)anthracen-4-ol
    • Benz(a)anthracen-4-ol, 7-fluoro-
    • 89519-92-6
    • DTXSID80237776
    • Inchi: 1S/C18H11FO/c19-18-12-5-2-1-4-11(12)10-16-13-6-3-7-17(20)14(13)8-9-15(16)18/h1-10,20H
    • InChI Key: DEJHXNPEZXQOKV-UHFFFAOYSA-N
    • SMILES: FC1C2C=CC=CC=2C=C2C3C=CC=C(C=3C=CC2=1)O

Computed Properties

  • Exact Mass: 262.079393
  • Monoisotopic Mass: 262.079393
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 1.349
  • Boiling Point: 500.9°C at 760 mmHg
  • Flash Point: 332.3°C
  • Refractive Index: 1.781
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